1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one

• CAS No.: 61835-81-2
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 1-(pyridin-3-ylmethylideneamino)imidazolidin-2-one
• InChI: InChI=1S/C9H10N4O/c14-9-11-4-5-13(9)12-7-8-2-1-3-10-6-8/h1-3,6-7H,4-5H2,(H,11,14)
• InChI Key: BMIXBQHTUUQYAL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)N=CC2=CN=CC=C2

Description

1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one is a chemical compound characterized by its unique structure, which includes a pyridine ring linked to an imidazolidinone moiety through a methylene bridge.

Preparation Methods

The synthesis of 1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one typically involves the reaction of pyridine-3-carbaldehyde with imidazolidin-2-one in the presence of a suitable catalyst. The reaction conditions often include mild temperatures and solvents such as ethanol or methanol to facilitate the condensation reaction . Industrial production methods may involve more scalable processes, including continuous flow synthesis, to ensure higher yields and purity .

Chemical Reactions Analysis

1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups attached to the pyridine or imidazolidinone rings.

Common reagents and conditions for these reactions include the use of catalysts, appropriate solvents, and controlled temperatures to achieve the desired products .

Scientific Research Applications

1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific biological pathways.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, potentially inhibiting enzyme activity or modulating receptor functions. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation .

Comparison with Similar Compounds

1-{[(Pyridin-3-yl)methylidene]amino}imidazolidin-2-one can be compared with similar compounds such as:

1-(Pyridin-3-yl)imidazolidin-2-one: This compound has a similar structure but lacks the methylene bridge, which may affect its reactivity and binding properties.

Imidazolidin-2-one derivatives: These compounds share the imidazolidinone core but differ in their substituents, leading to variations in their chemical and biological activities.